Cas no 1934733-11-5 (2,2-difluoro-3-(piperazin-1-yl)propanamide)

• Product Name: 2,2-difluoro-3-(piperazin-1-yl)propanamide
• CAS No: 1934733-11-5
• MF: C₇H₁₃F₂N₃O
• MW: 193.19442820549
• CID: 5246292
• Update Time: 2025-05-20

2,2-difluoro-3-(piperazin-1-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinepropanamide, α,α-difluoro-
• 2,2-difluoro-3-(piperazin-1-yl)propanamide

• Inchi： 1S/C7H13F2N3O/c8-7(9,6(10)13)5-12-3-1-11-2-4-12/h11H,1-5H2,(H2,10,13)
• InChI Key： XFDUBMJBKYSWTA-UHFFFAOYSA-N
• SMILES： N1(CC(F)(F)C(N)=O)CCNCC1

Experimental Properties

• Density: 1.212±0.06 g/cm3(Predicted)
• Boiling Point: 362.3±42.0 °C(Predicted)
• pka: 14.34±0.50(Predicted)

Additional information on 2,2-difluoro-3-(piperazin-1-yl)propanamide

Introduction to 2,2-difluoro-3-(piperazin-1-yl)propanamide (CAS No. 1934733-11-5)

2,2-difluoro-3-(piperazin-1-yl)propanamide, identified by the Chemical Abstracts Service Number (CAS No.) 1934733-11-5, is a fluorinated amide derivative featuring a piperazine moiety. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its structural features and potential biological activities. The presence of fluorine atoms and the piperazine ring are key structural elements that influence its chemical properties and biological interactions, making it a subject of interest for drug discovery and development.

The fluorine atoms in 2,2-difluoro-3-(piperazin-1-yl)propanamide contribute to its lipophilicity and metabolic stability, which are critical factors in drug design. Fluorinated compounds often exhibit enhanced binding affinity to biological targets, improved pharmacokinetic profiles, and increased resistance to enzymatic degradation. These attributes make fluorinated amides valuable candidates for developing novel therapeutic agents.

The piperazine ring in the structure of 2,2-difluoro-3-(piperazin-1-yl)propanamide is another significant feature. Piperazine derivatives are well-known for their broad spectrum of biological activities, including antipsychotic, antihistaminic, antiparasitic, and antimicrobial properties. The piperazine moiety can modulate the pharmacological activity of a molecule by influencing its interaction with biological receptors and enzymes. In this context, 2,2-difluoro-3-(piperazin-1-yl)propanamide may exhibit unique pharmacological properties that make it useful in addressing various therapeutic challenges.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated piperazine derivatives in drug development. Studies have demonstrated that these compounds can serve as scaffolds for designing molecules with improved efficacy and reduced side effects. For instance, fluorinated piperazine-based drugs have shown promise in treating neurological disorders, infectious diseases, and cancer. The incorporation of fluorine into piperazine derivatives enhances their binding affinity to target proteins and improves their bioavailability.

The synthesis of 2,2-difluoro-3-(piperazin-1-yl)propanamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of fluorine atoms into the molecule typically involves halogenation or cross-coupling reactions, which must be performed under controlled conditions to avoid unwanted side products. The presence of the piperazine ring also necessitates careful handling during synthesis to prevent degradation or rearrangement.

In terms of biological activity, preliminary studies on 2,2-difluoro-3-(piperazin-1-yl)propanamide suggest that it may possess inhibitory effects on certain enzymes and receptors relevant to therapeutic intervention. For example, the compound could interact with enzymes involved in metabolic pathways or receptors associated with neurological disorders. However, further research is needed to fully elucidate its pharmacological profile and potential therapeutic applications.

The role of computational chemistry and molecular modeling has been increasingly recognized in the study of compounds like 2,2-difluoro-3-(piperazin-1-yl)propanamide. These techniques allow researchers to predict the binding modes of the compound with biological targets and optimize its structure for improved activity. By leveraging computational methods, scientists can accelerate the drug discovery process and identify promising candidates for further experimental validation.

The potential applications of 2,2-difluoro-3-(piperazin-1-yl)propanamide extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable intermediate in the synthesis of more complex molecules with tailored biological activities. Additionally, the compound could serve as a starting point for developing novel agrochemicals or materials with specialized functions.

As research in fluorinated piperazine derivatives continues to evolve, new insights into their mechanisms of action and therapeutic potential will emerge. The development of innovative synthetic strategies and analytical techniques will further enhance our ability to harness the full potential of compounds like 2,2-difluoro-3-(piperazin-1-yl)propanamide. Collaborative efforts between academia and industry will be crucial in translating these findings into tangible benefits for patients worldwide.

In conclusion, 2,2-difluoro-3-(piperazin-1-yl)propanamide (CAS No. 1934733-11-5) represents a promising candidate for further exploration in drug discovery and material science. Its unique structural features—particularly the presence of fluorine atoms and a piperazine ring—endow it with potential biological activities that warrant detailed investigation. As our understanding of medicinal chemistry advances，this compound is poised to play a significant role in shaping future therapeutic strategies.